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Compound of Interest

Compound Name: Albicanol

Cat. No.: B1665692

An In-depth Technical Guide to the Physical and Chemical Properties of Albicanol

Introduction

Albicanol is a drimane-type sesquiterpenoid, a class of organic compounds naturally occurring
in various organisms, including liverworts such as Diplophyllum albicans and Diplophyllum
taxifolium, as well as fungi and marine life.[1] This technical guide provides a comprehensive
overview of the physical and chemical properties of Albicanol, its biological activities, and
relevant experimental methodologies. The information is intended for researchers, scientists,
and professionals in the field of drug development and natural product chemistry.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Albicanol are summarized in the
tables below. This data is crucial for its handling, characterization, and application in research
and development.

Core Properties
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Property Value Source
Molecular Formula C15H260 [L1121[31[4115]
Molecular Weight 222.37 g/mol [1][2][3]14]
Exact Mass 222.1984 g/mol [3]

CAS Number 54632-04-1 [3][5]
[(1S,4aS,8aS)-5,5,8a-trimethyl-
2-methylidene-3,4,4a,6,7,8-

IUPAC Name [1114]
hexahydro-1H-naphthalen-1-
ylmethanol
Not explicitly stated in the

Appearance .
provided results.

Melting Point -66.3 °C [6]

Boiling Point 169.0 °C [6]

Property Value Source
ALogP 3.7775 [4]
XLogP3 4.1 [1]
Polar Surface Area 20.23 A2 [1][4]
Rotatable Bonds 1 [4]
Hydrogen Bond Acceptors 1 [4]
Hydrogen Bond Donors 1 [4]
Heavy Atoms 16 [4]

Elemental Analysis

C: 81.02%, H: 11.79%, O:
7.19%

[3]

Solubility
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While specific quantitative solubility data for Albicanol in various solvents is not readily
available, its chemical structure as a sesquiterpenoid alcohol suggests it is likely soluble in
nonpolar organic solvents and less soluble in polar solvents like water.[7][8] Generally, long-
chain alcohols exhibit increased solubility in nonpolar organic solvents.[7]

Spectral Data

Spectroscopic methods are essential for the structural elucidation and identification of

Albicanol.
Spectroscopic Technique Description
1H NMR data for (+)-Albicanol has been
reported and is available in the literature, though
*H NMR . : I
specific peak assignments are not detailed in
the provided search results.[9]
13C NMR data is also available and has been
13C NMR

used for the structural confirmation of Albicanol.

Mass spectrometry is used to determine the
M Spect try (MS) molecular weight and fragmentation pattern of
ass Spectrometr
P Y Albicanol, confirming its molecular formula.[10]

[11]

IR spectroscopy helps in identifying the
Infrared (IR) Spectroscopy functional groups present in Albicanol, such as
the hydroxyl (-OH) group.[10][11]

Experimental Protocols
Extraction and Purification from Natural Sources
(General Methodology)

A general procedure for the extraction and purification of sesquiterpenoids like Albicanol from
plant material involves the following steps. This is a generalized protocol as a specific one for
Albicanol was not found.
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Extraction: The dried and powdered plant material is subjected to extraction with an organic
solvent, typically methanol, ethanol, or chloroform, using methods like maceration, Soxhlet

extraction, or ultrasonic-assisted extraction.[12][13]

Solvent Removal: The crude extract is concentrated under reduced pressure to remove the
solvent.[14]

Fractionation: The concentrated extract is then fractionated using techniques like liquid-liquid
extraction or solid-phase extraction (SPE) to separate compounds based on their polarity.
[12][15]

Chromatographic Purification: The fractions containing the target compound are further
purified using column chromatography (e.g., silica gel chromatography) with a suitable
solvent system.[12] High-performance liquid chromatography (HPLC) can be used for final
purification to obtain high-purity Albicanol.
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Generalized workflow for the extraction and purification of Albicanol.
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Total Synthesis of (+)-Albicanol

Several total syntheses of (+)-Albicanol have been reported. One notable approach starts
from the optically active bicyclic diol.[16] A key step in this synthesis was a modified Wittig
methylenation of a silyloxy ketone, which significantly improved the overall yield.[16] Another
enantioselective total synthesis begins with the (+)-Wieland—Miescher ketone, with a key step
involving a highly diastereoselective intramolecular [3 + 2] dipolar cycloaddition reaction.[17]
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Key steps in the total synthesis of (+)-Albicanol.

Biological Activity and Signaling Pathways
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Albicanol has demonstrated a range of biological activities, making it a compound of interest
for further investigation.

o Cytotoxicity: Albicanol has shown cytotoxic effects against certain cancer cell lines.[2] For
instance, it exhibited an I1Cso of 24.14 uM against MCF7 (human breast adenocarcinoma)
cells.[2]

o Antioxidant Activity: It is described as a sesquiterpenoid with potent antioxidant properties.[2]

» Antagonistic Activity against Heavy Metal Toxicity: Albicanol has shown antagonistic effects
against heavy metal toxicity.[2]

» Antifungal and Antifeedant Activities: It also exhibits antifungal and fish antifeedant
properties.[1]

Modulation of the p53 Signaling Pathway

Research has indicated that Albicanol can suppress profenofos-induced genotoxicity in grass
carp hepatocytes by modulating oxidative stress and the p53 axis.[2] Profenofos, an
organophosphate pesticide, can induce DNA damage. Albicanol appears to counteract this by
influencing the p53 signaling pathway, which is a critical regulator of cell cycle arrest, DNA
repair, and apoptosis in response to cellular stress.
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Modulation of the p53 pathway by Albicanol in response to genotoxicity.

Conclusion

Albicanol is a biologically active sesquiterpenoid with well-defined physical and chemical
properties. Its cytotoxic, antioxidant, and genoprotective activities, particularly through the
modulation of key signaling pathways like p53, highlight its potential for further research in drug
discovery and development. The established methods for its total synthesis and the general
protocols for its extraction provide a solid foundation for obtaining this compound for further
studies. This guide serves as a valuable technical resource for scientists working with
Albicanol and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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